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Compound of Interest

Compound Name: Anthralin

Cat. No.: B1665566 Get Quote

For researchers, scientists, and drug development professionals, understanding the

comparative efficacy and mechanisms of topical treatments for psoriasis is crucial for

innovation in dermatological therapeutics. This guide provides an objective comparison of two

established treatments: anthralin (also known as dithranol) and calcipotriol (a vitamin D3

analog), supported by data from clinical studies.

Mechanism of Action
Anthralin: The precise mechanism of anthralin is not fully elucidated, but it is known to have

both anti-proliferative and anti-inflammatory effects.[1][2] It is believed to slow down the rapid

growth of skin cells (keratinocytes) characteristic of psoriasis by inhibiting DNA synthesis.[1][3]

Anthralin may also interfere with mitochondrial function, leading to the production of reactive

oxygen species (ROS), which can induce apoptosis in hyperproliferative keratinocytes and

reduce inflammatory mediators.[1]

Calcipotriol: As a synthetic analog of vitamin D, calcipotriol exerts its effects by binding to the

vitamin D receptor.[4] This interaction leads to the inhibition of keratinocyte proliferation and the

promotion of normal cell differentiation (epidermal growth normalization).[5][6] Calcipotriol also

has immunomodulatory effects, including the downregulation of inflammatory chemokines and

proteins that play a role in the pathogenesis of psoriasis.[4][7] Studies have shown it can

induce apoptosis in both keratinocytes and activated T lymphocytes, key effector cells in

psoriasis.[7]
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Caption: Proposed mechanism of action for Anthralin in psoriasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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